Cas no 1420680-42-7 (5-nitro-6-(propan-2-yloxy)-1H-indazole)

5-nitro-6-(propan-2-yloxy)-1H-indazole structure
1420680-42-7 structure
Product Name:5-nitro-6-(propan-2-yloxy)-1H-indazole
CAS No:1420680-42-7
MF:C10H11N3O3
MW:221.212641954422
MDL:MFCD22495155
CID:4673361
Update Time:2023-11-20

5-nitro-6-(propan-2-yloxy)-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 5-nitro-6-isopropoxy-1h-indazole
    • 6-Isopropoxy-5-nitro-1H-indazole
    • 5-nitro-6-propan-2-yloxy-1H-indazole
    • 1H-Indazole, 6-(1-methylethoxy)-5-nitro-
    • MDLTVYZCSSUQJR-UHFFFAOYSA-N
    • 6-Isopropyloxy-5-nitro-1H-indazole
    • ZINC77045797
    • TRA0080761
    • SB16343
    • 5-nitro-6-(propan-2-yloxy)-1H-indazole
    • MDL: MFCD22495155
    • Inchi: 1S/C10H11N3O3/c1-6(2)16-10-4-8-7(5-11-12-8)3-9(10)13(14)15/h3-6H,1-2H3,(H,11,12)
    • InChI Key: MDLTVYZCSSUQJR-UHFFFAOYSA-N
    • SMILES: O(C1=CC2=C(C=NN2)C=C1[N+](=O)[O-])C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 267
  • XLogP3: 0
  • Topological Polar Surface Area: 83.7

5-nitro-6-(propan-2-yloxy)-1H-indazole Pricemore >>

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